Cas no 887882-30-6 (8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887882-30-6
• MF: C₂₀H₁₄FN₅O₂
• MW: 375.355866909027
• CID: 5362540
• Update Time: 2025-11-01

8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1-(4-Fluoro-phenyl)-7-methyl-2-phenyl-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-fluorophenyl)-1-methyl-7-phenyl- (9CI)
• 8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H14FN5O2/c1-24-17-16(18(27)23-20(24)28)25-11-15(12-5-3-2-4-6-12)26(19(25)22-17)14-9-7-13(21)8-10-14/h2-11H,1H3,(H,23,27,28)
• InChI Key： SKNHZTVBAUEYQA-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=CC=C3)N(C3=CC=C(F)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(4-Fluorophenyl)-1-Methyl-7-Phenyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No 887882-30-6, known as 8-(4-fluorophenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule belonging to the imidazo[1,2-g]purine class. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule's structure incorporates a imidazo[1,2-g]purine backbone with substituents at positions 4 and 7 on the phenyl rings and a methyl group at position 1. These structural elements contribute to its stability and reactivity in biological systems.

Recent studies have highlighted the importance of imidazo[1,2-g]purine derivatives in drug discovery. The presence of a fluorophenyl group at position 4 introduces electronic effects that enhance the molecule's ability to interact with biological targets. Similarly, the methyl group at position 1 plays a critical role in modulating the compound's pharmacokinetic properties. The phenyl group at position 7 further contributes to the molecule's hydrophobicity and lipophilicity profiles.

The synthesis of 8-(4-fluorophenyl)-1-methyl-7-phenyl-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that typically begins with the preparation of an appropriate purine derivative. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

From a biological standpoint, this compound has shown promising activity in preclinical models. Research indicates that it may exhibit antitumor properties by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory responses suggests potential applications in treating chronic inflammatory diseases. These findings underscore the importance of further exploring the bioactivity and mechanism of action of this compound.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with target proteins. The fluorophenyl group has been identified as a key determinant for binding affinity due to its ability to form hydrogen bonds and hydrophobic interactions with amino acid residues in the active site. Such studies are crucial for guiding medicinal chemists in designing more potent analogs.

In terms of therapeutic applications, imidazo[1,2-g]purine derivatives like this one are being explored for their potential use as anticancer agents. Their ability to inhibit key enzymes or receptors involved in tumor growth makes them attractive candidates for drug development programs. Furthermore, their relatively low toxicity profiles observed in initial studies suggest that they could be well-tolerated by patients.

Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to enhance its efficacy while minimizing off-target effects. This includes exploring variations in substituent placement and functional groups to improve pharmacokinetic properties such as absorption and bioavailability.

In conclusion,8-(4-fluorophenyl)-1-methyl-7-phenyl-imidazo[1,g]purine-dione represents an exciting avenue for drug discovery within the imidazo[1,g]purine class. Its unique structural features combined with emerging research findings highlight its potential as a novel therapeutic agent for treating various diseases.